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Compound of Interest

Compound Name: Pro-ile

Cat. No.: B7865135

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of Pro-ile, a dipeptide comprised of

L-proline and L-isoleucine.[1] While a specific Safety Data Sheet (SDS) for Pro-ile is not readily

available, this document synthesizes safety protocols based on the known properties of its

constituent amino acids, L-proline and L-isoleucine, which are generally considered to be of

low hazard.[2][3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Pro-ile in a laboratory setting. These recommendations are based on standard laboratory

procedures for handling non-hazardous chemical powders.
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Body Part
Personal Protective
Equipment

Specifications & Best
Practices

Eyes
Safety glasses with side

shields or goggles

Should be worn at all times in

the laboratory to protect

against splashes or airborne

particles.

Hands
Disposable nitrile or latex

gloves

Check gloves for integrity

before use and change them

frequently, especially if they

become contaminated.

Body Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from spills.

Respiratory Not generally required

For procedures that may

generate significant dust, a

NIOSH-approved dust mask or

respirator may be used.

Handling and Storage
Handling:

Use in a well-ventilated area.

Avoid generating dust.[3]

Wash hands thoroughly after handling.[3]

Avoid contact with eyes, skin, and clothing.[3]

Storage:

Store in a tightly sealed container.[3]
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Keep in a cool, dry place away from incompatible substances such as strong oxidizing

agents.[3][4]

Emergency Procedures
Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[3]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops

or persists.[3]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

attention.[3]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid if a cough or other symptoms appear.[3]

Disposal Plan
Dispose of Pro-ile and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. For small quantities, it may be acceptable to

dissolve the material in a large amount of water and flush it down the drain, but it is crucial to

consult with your institution's environmental health and safety (EHS) office for specific

guidance.

Experimental Workflow for Handling Pro-ile
The following diagram outlines a standard workflow for safely handling Pro-ile in a laboratory

setting.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment
(Lab coat, gloves, safety glasses)

Prepare work area in a
well-ventilated space

Weigh Pro-ile carefully
to minimize dust generation

Proceed to handling

Dissolve in appropriate solvent

Decontaminate work surfaces

After experiment completion

Dispose of waste according to
institutional guidelines

Remove PPE

Wash hands thoroughly

Click to download full resolution via product page

Standard laboratory workflow for handling Pro-ile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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